7-Hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one

• IUPAC Name: 7-hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one
• InChI: InChI=1S/C19H12O5/c1-10-15(20)7-6-12-13(9-17(21)24-18(10)12)14-8-11-4-2-3-5-16(11)23-19(14)22/h2-9,20H,1H3
• InChI Key: PUBFIXICANPISG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC4=CC=CC=C4OC3=O)O
• Molecular Formula: C19H12O5
• Molecular Weight: 320.3 g/mol

Description

“7-Hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one” is a derivative of coumarin. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature. More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria.

Synthesis Analysis

The synthesis of these heterocycles has been considered for many organic and pharmaceutical chemists. This review includes the recent research in synthesis methods of coumarin systems, investigating their biological properties. In an interesting procedure, the reaction of epichlorohydrin with 7-hydroxy-4-methyl-2H-chromen-2-one under reflux conditions yielded 4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one.

Molecular Structure Analysis

The molecular structure of “7-Hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one” can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “7-Hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one” can be complex and varied. For example, it can react with various azoles to produce a series of coumarin-derived azolyl ethanols.

Physical And Chemical Properties Analysis

The physical and chemical properties of “7-Hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one” can be determined using various techniques. For instance, its melting point can be determined using differential scanning calorimetry.

Future Directions

The future directions for the study of “7-Hydroxy-8-methyl-4-(2-oxochromen-3-yl)chromen-2-one” could include further investigation into its biological properties and potential applications in medicine and other fields. It could also involve the development of more efficient synthesis methods.